4-Bromophenyl acrylate

• Molecular Formula: C9H7BrO2
• Molecular Weight: 227.05 g/mol
• IUPAC Name: (4-bromophenyl) prop-2-enoate
• InChI: InChI=1S/C9H7BrO2/c1-2-9(11)12-8-5-3-7(10)4-6-8/h2-6H,1H2
• InChI Key: HWWIOYDCNOHHMH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OC1=CC=C(C=C1)Br

Description

4-Bromophenyl acrylate is a useful research compound. Its molecular formula is C9H7BrO2 and its molecular weight is 227.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromophenol (15.1 g, 87.3 mmol) in tetrahydrofuran (170 mL) was added 60% sodium hydride (3.68 g, 91.6 mmol) under ice-cooling and the mixture was stirred for 15 min. A solution of acryloyl chloride (8.3 g, 91.6 mmol) in tetrahydrofuran (50 mL) was added, and the mixture was stirred for 15 min under ice-cooling. Water was added, and the solvent was evaporated under reduced pressure. The residue was extracted with ethyl acetate, washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/hexane=20/80) to give the title compound (18.1 g, yield 100%).